Cas no 1082589-75-0 (1-(2-phenoxyethyl)cyclopentan-1-amine)

• Product Name: 1-(2-phenoxyethyl)cyclopentan-1-amine
• CAS No: 1082589-75-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6252154
• PubChem ID: 28917871
• Update Time: 2025-05-20

1-(2-phenoxyethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethyl)cyclopentan-1-amine
• EN300-1870321
• CS-0306963
• AKOS011914392
• 1082589-75-0

• Inchi： 1S/C13H19NO/c14-13(8-4-5-9-13)10-11-15-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11,14H2
• InChI Key： ZLRYAYYFCOYSJD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCC1(CCCC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-phenoxyethyl)cyclopentan-1-amine

1-(2-Phenoxyethyl)cyclopentan-1-amine (CAS No. 1082589-75-0): Properties, Applications, and Market Insights

1-(2-Phenoxyethyl)cyclopentan-1-amine (CAS No. 1082589-75-0) is a specialized organic compound with a unique molecular structure that combines a cyclopentane ring with a phenoxyethyl side chain. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The growing interest in amine-functionalized cyclopentane derivatives has made this compound particularly relevant in modern chemical research.

The molecular structure of 1-(2-phenoxyethyl)cyclopentan-1-amine features a cyclopentane core with an amine group at the 1-position, connected to a phenoxyethyl moiety. This arrangement provides both lipophilic (cyclopentane and phenyl ring) and hydrophilic (amine and ether oxygen) characteristics, making it an interesting candidate for drug discovery applications. Researchers have been investigating similar structures for their potential as central nervous system (CNS) active compounds, though specific pharmacological properties of this exact molecule are still under investigation.

In the field of medicinal chemistry, derivatives of cyclopentan-1-amine have shown promise in various therapeutic areas. The presence of both aromatic and aliphatic components in 1-(2-phenoxyethyl)cyclopentan-1-amine makes it a versatile building block for the synthesis of more complex molecules. Recent publications have highlighted the importance of such structures in developing new GPCR modulators and enzyme inhibitors, which are hot topics in current pharmaceutical research.

The synthesis of 1-(2-phenoxyethyl)cyclopentan-1-amine typically involves multi-step organic reactions, starting from readily available precursors. Common synthetic approaches include the reductive amination of cyclopentanone derivatives or the nucleophilic substitution of appropriately functionalized cyclopentane intermediates. The purity and yield of the final product are crucial factors, especially for research applications, and most suppliers provide analytical data including HPLC purity and spectroscopic characterization (NMR, MS).

From a material science perspective, the amphiphilic nature of 1-(2-phenoxyethyl)cyclopentan-1-amine makes it potentially useful in the development of specialty polymers and surface modifiers. The compound could serve as a monomer or additive in formulations requiring both aromatic character and amine functionality. Recent trends in smart materials and functional coatings have increased the demand for such structurally diverse building blocks.

The global market for specialty amine compounds like 1-(2-phenoxyethyl)cyclopentan-1-amine has been growing steadily, driven by increasing R&D activities in pharmaceutical and material science sectors. Market analysis reports indicate particular growth in the Asia-Pacific region, where chemical innovation hubs are expanding rapidly. Pricing and availability of this compound vary depending on purity requirements and order quantities, with most suppliers offering both milligram-scale quantities for research and kilogram-scale batches for development purposes.

Storage and handling of 1-(2-phenoxyethyl)cyclopentan-1-amine generally follow standard protocols for amine-containing compounds. It is typically stored under inert atmosphere at controlled temperatures to maintain stability. While not classified as highly hazardous, proper laboratory safety practices should always be followed when working with this or any chemical compound.

Recent scientific literature has highlighted several novel applications for cyclopentan-1-amine derivatives, suggesting potential future directions for research involving 1-(2-phenoxyethyl)cyclopentan-1-amine. These include investigations into bioactive scaffolds, chiral auxiliaries, and ligands for catalysis. The compound's structural features make it particularly interesting for asymmetric synthesis applications, a rapidly growing area in synthetic chemistry.

For researchers considering working with 1-(2-phenoxyethyl)cyclopentan-1-amine, it's important to consult recent patent literature and scientific publications to identify potential applications and synthetic methodologies. The compound's structure-activity relationships continue to be explored, and new findings may reveal additional valuable properties. As with any specialized chemical, collaboration with experienced synthetic chemists can help maximize the potential of this interesting molecular scaffold.

Quality control is paramount when sourcing 1-(2-phenoxyethyl)cyclopentan-1-amine for research purposes. Reputable suppliers provide comprehensive analytical data, including proton NMR, carbon NMR, and mass spectrometry results to verify compound identity and purity. Some suppliers also offer custom synthesis services and derivative preparation, which can be valuable for research programs requiring modified versions of the core structure.

In conclusion, 1-(2-phenoxyethyl)cyclopentan-1-amine (CAS No. 1082589-75-0) represents an interesting and versatile chemical building block with potential applications across multiple scientific disciplines. Its unique combination of structural features makes it particularly valuable for medicinal chemistry and material science applications. As research into functionalized cyclopentane derivatives continues to advance, this compound is likely to find increasing utility in both academic and industrial settings.